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Compound of Interest

Compound Name:
3-

(Dimethylamino)propanohydrazide

CAS No.: 22636-79-9

Cat. No.: B1271146

Get Quote

This guide provides a comprehensive overview of 3-(Dimethylamino)propanohydrazide, a

chemical compound of interest to researchers and professionals in the fields of synthetic

chemistry and drug development. This document elucidates its fundamental chemical

properties, potential applications, and pertinent safety considerations.

Core Molecular Attributes
3-(Dimethylamino)propanohydrazide is a hydrazine derivative characterized by a tertiary

amine and a hydrazide functional group. These features confer specific chemical reactivity and

potential for further synthetic modifications.

Molecular Formula and Weight
The elemental composition and molar mass are fundamental parameters for any chemical

entity. For 3-(Dimethylamino)propanohydrazide, these are:
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Property Value Source

Molecular Formula C5H13N3O [1][2][3]

Molecular Weight 131.18 g/mol [1][2]

CAS Number 22636-79-9 [1][2][3]

A precise understanding of the molecular weight is critical for stoichiometric calculations in

reaction planning and for the accurate preparation of solutions with specific molar

concentrations. The molecular formula provides the basis for all structural and analytical

interpretations.

Chemical Structure
The structural arrangement of atoms dictates the molecule's chemical behavior and its potential

interactions with other molecules.

Caption: 2D chemical structure of 3-(Dimethylamino)propanohydrazide.

Potential Applications in Research and
Development
While specific, large-scale applications of 3-(Dimethylamino)propanohydrazide are not

extensively documented in publicly available literature, its structure suggests its utility as a

versatile building block in organic synthesis. The presence of both a nucleophilic hydrazine

group and a tertiary amine allows for a range of chemical transformations.

Role in Synthetic Chemistry
Hydrazide moieties are precursors to a variety of heterocyclic compounds, which are prevalent

scaffolds in medicinal chemistry. The dimethylamino group can influence the solubility and

basicity of the molecule and its derivatives. Potential synthetic pathways where 3-
(Dimethylamino)propanohydrazide could be a key intermediate are illustrated below.
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Synthetic Utility of 3-(Dimethylamino)propanohydrazide

3-(Dimethylamino)propanohydrazide

Reaction with Aldehydes/Ketones

Nucleophilic
Addition

Quaternization of Tertiary AmineAlkylation

Hydrazone Formation Cyclization Reactions
Synthesis of Heterocycles

(e.g., Pyrazoles, Pyridazinones)

Formation of Quaternary Ammonium Salts

Click to download full resolution via product page

Caption: Potential synthetic transformations of 3-(Dimethylamino)propanohydrazide.

Relevance in Drug Discovery
The structural motifs present in 3-(Dimethylamino)propanohydrazide are found in various

biologically active molecules. The dimethylaminopropyl group, for instance, is a common

feature in a number of drugs, where it often contributes to improved pharmacokinetic

properties.[4] While direct therapeutic applications of 3-(Dimethylamino)propanohydrazide
are not established, it serves as a valuable starting material or fragment for the synthesis of

novel drug candidates. The development of prodrugs, which are inactive compounds converted

to active drugs in the body, is a common strategy in drug development to overcome issues like

poor solubility or side effects.[5][6] The functional groups in 3-
(Dimethylamino)propanohydrazide could potentially be utilized in such prodrug strategies.

Physicochemical and Safety Data
A thorough understanding of a compound's properties and hazards is paramount for its safe

handling and effective use in a laboratory setting.

Known Properties
Property Value Source

Storage Condition 2-8°C [1]

Hazard Classification Irritant [2]
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Safety and Handling
As with any chemical, proper safety precautions should be observed when handling 3-
(Dimethylamino)propanohydrazide. Based on its hazard classification as an irritant, the

following handling guidelines are recommended.[2][7][8][9][10]

Experimental Protocol: Standard Handling Procedure

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Spill Management: In case of a spill, absorb the material with an inert absorbent and dispose

of it as chemical waste. Avoid generating dust.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes.

Skin Contact: Wash the affected area thoroughly with soap and water.

Inhalation: Move to fresh air.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Storage: Store in a tightly sealed container in a cool, dry place, adhering to the

recommended storage temperature of 2-8°C.[1]

Disposal: Dispose of unused material and its container in accordance with local, state, and

federal regulations for chemical waste.
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Safe Handling Workflow
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Caption: Recommended workflow for the safe handling of 3-
(Dimethylamino)propanohydrazide.

Note on Related Compounds
It is worth noting that a similarly named compound, 3-(Dimethylamino)propanamide, exists.

This compound has a different molecular formula (C5H12N2O) and molecular weight (116.16

g/mol ).[11] Researchers should exercise caution to ensure they are working with the correct

chemical entity, as the substitution of a hydrazide with an amide group significantly alters the

compound's reactivity and properties.

Conclusion
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3-(Dimethylamino)propanohydrazide is a chemical compound with defined molecular

characteristics. Its bifunctional nature, possessing both a tertiary amine and a hydrazide group,

makes it a potentially valuable building block for the synthesis of more complex molecules,

particularly in the realm of medicinal chemistry and drug discovery. Adherence to standard

safety protocols is essential for its handling and use in a research environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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